
Octyl Isononanoate: A High-Performance
Silicone Alternative in Cosmetic Formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Octyl isononanoate

Cat. No.: B12647603 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction: The demand for silicone-free cosmetic formulations has driven the exploration of

high-performance alternatives that can deliver comparable sensory and functional benefits.

Octyl isononanoate, a branched-chain ester, has emerged as a leading candidate, offering a

unique combination of light feel, excellent spreadability, and good compatibility with a wide

range of cosmetic ingredients.[1][2] This document provides detailed application notes,

comparative data, and experimental protocols for evaluating octyl isononanoate as a viable

alternative to silicones like cyclomethicone and dimethicone in various cosmetic applications.

Physicochemical Properties: A Comparative
Overview
Octyl isononanoate's branched structure imparts a low viscosity and low freeze point,

contributing to its desirable sensory profile.[3][4] The following table summarizes the key

physicochemical properties of octyl isononanoate in comparison to commonly used silicones.
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Property Octyl Isononanoate
Cyclopentasiloxan
e (D5)

Dimethicone (5 cSt)

INCI Name
Ethylhexyl

Isononanoate
Cyclopentasiloxane Dimethicone

CAS Number 71566-49-9[3] 541-02-6 63148-62-9

Appearance
Clear, colorless

liquid[3]
Clear, colorless liquid Clear, colorless liquid

Odor Typical, faint[3] Odorless Odorless

Viscosity (at 25°C, cP) 4.3[3] ~4.0 5

Specific Gravity (at

25°C)
0.856[3] ~0.95 ~0.92

Refractive Index (at

25°C)
1.434[3] ~1.397 ~1.398[5][6]

Volatility Non-volatile Volatile Non-volatile

Solubility

Soluble in oils and

alcohols; insoluble in

water.[7]

Soluble in organic

solvents; insoluble in

water.[2]

Soluble in non-polar

organic solvents;

insoluble in water.

Performance Characteristics: Sensory Profile and
Functional Attributes
The sensory experience of a cosmetic product is a critical factor for consumer acceptance.

Octyl isononanoate offers a sensory profile that closely mimics the desirable characteristics of

silicones, such as a light, non-greasy feel and a smooth, powdery after-feel.[7]
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Sensory Attribute Octyl Isononanoate Cyclomethicone Dimethicone

Initial Feel Light, smooth Very light, slippery Silky, smooth

Spreadability Excellent
Excellent, fast-

spreading
Excellent, lubricating

Playtime (Rub-out) Medium Short Medium to Long

Absorption Fast
Very Fast (due to

volatility)
Moderate

After-feel
Powdery, soft, non-

greasy
Dry, clean Smooth, velvety

Tackiness Low Very Low Low

Residue Low Very Low Low to Moderate

Application Guidelines
Octyl isononanoate's versatility makes it suitable for a wide range of cosmetic formulations:

Skincare: In lotions, creams, and serums, it provides a light, non-greasy emollience,

improves spreadability, and can help to solubilize active ingredients.[7]

Suncare: Its ability to dissolve UV filters and its pleasant skin feel make it an excellent choice

for sunscreen formulations.

Makeup: In foundations, primers, and color cosmetics, it contributes to a smooth application

and a comfortable, long-wearing finish.

Haircare: In conditioners and styling products, it can enhance slip, reduce tackiness, and

provide a silky, shiny finish without weighing down the hair.[4]

Experimental Protocols
The following protocols provide standardized methods for the comparative evaluation of octyl
isononanoate and silicones.
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Protocol for Sensory Panel Evaluation of Emollients
This protocol outlines a method for a trained sensory panel to evaluate and compare the tactile

properties of neat emollients.[8][9]

Objective: To quantitatively and qualitatively assess the sensory characteristics of octyl
isononanoate versus a benchmark silicone (e.g., cyclomethicone or dimethicone).

Materials:

Test substances: Octyl isononanoate, Cyclomethicone, Dimethicone.

Trained sensory panel (10-12 panelists).

Controlled environment room (constant temperature and humidity).

Standardized application tools (e.g., micropipettes).

Evaluation forms with a defined sensory attribute scale (e.g., 0-10).

Neutralizing agent for cleansing the palate between samples (e.g., crackers and water).

Skin cleansing wipes.

Workflow for Sensory Evaluation:

Preparation Evaluation Data Analysis

Panelist Acclimatization
(15 min in controlled room)

Skin Cleansing
(Volar forearm)

Sample Preparation
(Coded, randomized)

Standardized Application
(0.1 mL on a defined area)

Initial Assessment (0-1 min)
(Spreadability, Slip)

Mid-Assessment (1-5 min)
(Playtime, Absorption)

Final Assessment (5+ min)
(Tackiness, Residue, After-feel)

Data Collection
(Evaluation forms)

Statistical Analysis
(ANOVA, t-test) Results Interpretation

Click to download full resolution via product page

Caption: Workflow for the sensory evaluation of emollients.

Procedure:
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Panelist Preparation: Panelists should avoid using any scented products on the day of

testing. They will acclimate in the controlled environment for at least 15 minutes before the

evaluation begins.

Application Site: A specific area on the inner forearm will be demarcated for each sample

application. The area is cleansed with a neutral wipe and allowed to dry completely.

Sample Application: A standardized volume (e.g., 0.1 mL) of the coded, randomized sample

is applied to the designated skin area.

Evaluation: Panelists evaluate the sensory attributes at predefined time intervals:

Initial Phase (0-1 minute): Spreadability, slip, and initial feel.

Mid Phase (1-5 minutes): Playtime (how long the product remains workable on the skin)

and absorption rate.

Final Phase (5+ minutes): Tackiness, residue (oiliness/greasiness), and after-feel (e.g.,

powdery, velvety, soft).

Data Collection: Panelists record their evaluations on the provided forms using the 0-10

scale for each attribute.

Washout Period: A sufficient break is provided between samples to allow the skin to return to

a neutral state. The palate cleanser is used.

Data Analysis: The collected data is statistically analyzed to determine significant differences

between the samples for each sensory attribute.

Protocol for Instrumental Measurement of Spreadability
This protocol describes the parallel plate method for quantifying the spreadability of emollients.

[10]

Objective: To obtain quantitative data on the spreadability of octyl isononanoate compared to

silicones.

Materials:
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Texture Analyzer or similar instrument capable of applying a constant force.

Parallel plate attachment.

Glass plates.

Micropipette or syringe for precise sample deposition.

Stopwatch.

Ruler or caliper.

Workflow for Spreadability Measurement:

Setup Measurement Calculation

Instrument Calibration Precise Sample Deposition
(Center of bottom plate)

Apply Standardized Force
(e.g., 100g for 60s) Measure Diameter of Spread Calculate Spread Area

(A = πr²) Repeat for Replicates Analyze and Compare Data

Click to download full resolution via product page

Caption: Workflow for instrumental spreadability measurement.

Procedure:

Instrument Setup: Calibrate the texture analyzer and attach the parallel plates. Ensure the

plates are clean and level.

Sample Application: Accurately dispense a defined volume (e.g., 0.5 mL) of the test emollient

onto the center of the lower glass plate.

Measurement: Lower the upper plate to a defined height above the sample and apply a

standardized force (e.g., 100 g) for a specific duration (e.g., 60 seconds).

Data Recording: After the specified time, measure the diameter of the spread emollient in at

least three different directions and calculate the average.
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Calculation: Calculate the spread area using the formula: Area = π * (average diameter / 2)².

Replicates: Repeat the measurement for a statistically significant number of replicates (e.g.,

n=3-5) for each test substance.

Data Analysis: Compare the mean spread areas of octyl isononanoate and the silicone

benchmarks.

Protocol for Instrumental Measurement of Tackiness
This protocol utilizes a texture analyzer to objectively measure the tackiness of emollient films.

[11]

Objective: To quantify the tackiness (adhesiveness) of octyl isononanoate in comparison to

silicones.

Materials:

Texture Analyzer with a cylindrical or spherical probe.

Substrate that mimics skin (e.g., Vitro-Skin®).

Film applicator or drawdown bar for uniform sample application.

Controlled environment chamber.

Procedure:

Sample Preparation: Apply a uniform film of the test emollient onto the substrate using a film

applicator.

Instrument Setup: Secure the substrate to the texture analyzer's base. Attach the probe to

the instrument's arm.

Measurement Cycle:

Approach: The probe moves down towards the sample film at a set speed.
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Contact: The probe makes contact with the film and applies a defined force for a specific

duration (contact time).

Retraction: The probe withdraws from the film at a set speed.

Data Acquisition: The instrument records the force required to separate the probe from the

emollient film. The peak negative force is a measure of tackiness (adhesive force).

Replicates: Conduct multiple measurements at different points on the film and for several

prepared samples to ensure reproducibility.

Data Analysis: Compare the mean tackiness values for octyl isononanoate and the silicone

emollients.

Conclusion
Octyl isononanoate presents a compelling case as a high-performing alternative to silicones

in cosmetic formulations. Its physicochemical properties and sensory profile align closely with

the desirable attributes of silicones, offering formulators a versatile ingredient to create

products with a light, elegant feel. The experimental protocols provided in this document offer a

robust framework for researchers and formulators to conduct their own comparative

evaluations and validate the suitability of octyl isononanoate for their specific product

development needs. By leveraging both instrumental analysis and sensory evaluation, a

comprehensive understanding of its performance can be achieved, facilitating the development

of innovative and consumer-appealing silicone-free cosmetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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